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Compound of Interest

Compound Name: 2-O-Hydroxyethyl-d-glucose
CAS No.: 2280-43-5
Cat. No.: B1458490

Get Quote

Introduction & Compound Profile

2-O-Hydroxyethyl-d-glucose (2-O-HEG) is a specific monosaccharide derivative primarily

generated during the acid hydrolysis or metabolic breakdown of Hydroxyethyl Starch (HES).
Unlike unmodified glucose, the hydroxyethyl substitution at the C-2 position alters its enzymatic
recognition and solubility profile.

e CAS Number: 2280-43-5 (often associated with the specific isomer); 25018-15-9 (general).
¢ Molecular Formula: C

H
O
[1](21(3]

¢ Molecular Weight: 224.21 g/mol [1][2][4]
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« Critical Attribute:High Hygroscopicity. The hydroxyethyl group increases water affinity,
making the solid compound prone to deliquescence (absorbing moisture until it dissolves) if
exposed to ambient humidity.

Receipt and Initial Characterization

Upon receipt, the integrity of the compound must be verified immediately. 2-O-HEG is typically
shipped at room temperature but should be transferred to controlled storage immediately.[2]

Protocol: Incoming Inspection

e Visual Check: The compound should appear as a white to off-white crystalline powder.

o Warning Sign: Clumping, transparency, or a "wet" look indicates moisture absorption
during transit.

e Solubility Test (Validation): Dissolve a small aliquot (approx. 1 mg) in 1 mL of D

O or HPLC-grade water. It should dissolve clearly and rapidly without sonication.

 Verification (Optional): For critical assays, confirm identity via

H-NMR to ensure no acetyl migration or degradation occurred during shipping.

Storage Protocols

Proper storage is dictated by the physical state of the material. The primary threat to 2-O-HEG
stability is moisture-induced hydrolysis or microbial degradation in solution.

A. Solid State Storage (Long-Term)[1]

o Temperature: 2°C to 8°C is sufficient for standard storage (1-2 years). For archival storage
(>2 years), store at -20°C.

e Environment: Must be kept desiccated.

o Container: Amber glass vials with Teflon-lined caps are preferred to prevent plasticizer
leaching and light exposure (though the compound is not strictly photosensitive, this is Good
Laboratory Practice).
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B. Solution State Storage

Aqueous solutions of 2-O-HEG are susceptible to microbial growth due to the glucose

backbone.
e Short-Term (<24 hours): Store at 4°C.
e Medium-Term (1 week - 1 month): Store at -20°C.

e Long-Term: Not recommended. Prepare fresh.

Visualization: Storage Logic Tree

The following diagram illustrates the decision-making process for storing 2-O-HEG to maximize

stability.
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2-O-HEG Sample

Physical State?

Solid Powder Aqueous Solution

Store at 4°C Is usage immediate
(Desiccated) (<24 hrs)?

|

l

:Optional es No

v

Archival (>2 yrs): o Aliquot & Freeze
Store at -20°C Store at 4°C (-20°C or -80°C)

Y

Avoid Repeated
Freeze-Thaw

Click to download full resolution via product page

Caption: Decision matrix for optimal storage conditions based on physical state and usage
timeline.

Handling and Solubilization Protocols
Hygroscopicity Management

Because 2-O-HEG is hygroscopic, accurate weighing requires minimizing exposure to ambient
air.
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» Equilibration: Allow the storage vial to reach room temperature before opening. This prevents
condensation from forming on the cold solid.

» Environment: Ideally, weigh in a glove box or a low-humidity environment. If not available,
work quickly and recap immediately.

» Desiccant: Store the vial inside a secondary container (jar) containing silica gel or Drierite.

Solubilization Protocol

Solvent Choice:
o Water: Highly soluble. Preferred for biological assays.

o DMSO: Soluble. Preferred for stock solutions if water promotes instability or microbial
growth.

o Ethanol: Sparingly soluble. Not recommended for high-concentration stocks.

Step-by-Step Preparation (10 mM Stock in Water):

Calculate the mass required:

for
of
solution.

» Weigh the solid into a sterile microcentrifuge tube.

e Add 50% of the final volume of HPLC-grade water.

» Vortex gently until fully dissolved (usually <30 seconds).
« Dilute to final volume.

o Filtration: Filter sterilize using a 0.22 pum PES or PVDF membrane if using in cell culture.
Note: Nylon filters may bind carbohydrates slightly and should be avoided for trace analysis.
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Analytical Quality Control (QC)[1]

To validate the compound before use, particularly if it has been stored for >6 months, use the
following methods.

Method A: LC-MS (APCI Negative Mode)

This is the most sensitive method for detecting 2-O-HEG, especially in biological matrices
(urine/plasma) or for purity checks.

Column: Amine-type column (e.g., Amino or HILIC).

Mobile Phase: Acetonitrile / 0.1% Formic Acid (Gradient).

lonization: APCI (Atmospheric Pressure Chemical lonization) in negative mode.[5]

Target lon: Look for the formate adduct

o Mechanism:[6] Hydroxyethyl glucose is often detected as the adduct with formic acid (m/z
~269) in negative mode.[5]

Method B: NMR Spectroscopy

Used for structural confirmation and checking for hydrolysis of the hydroxyethyl group.
e Solvent: D

O.
o Key Signals: The ethylene signals (

) will appear as multiplets distinct from the glucose ring protons (3.2—4.0 ppm range). The
anomeric proton (H-1) will show

and

splitting.
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Visualization: QC Workflow
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Caption: Analytical workflow for validating 2-O-HEG identity and purity.

Safety and Disposal

Although 2-O-HEG is a sugar derivative and generally low toxicity, standard chemical safety

applies.
Hazard Category Classification Precaution
) ) Use a dust mask (N95) or
Inhalation Irritant (Dust) o
fume hood when weighing.
) ) ] Wear nitrile gloves and safety
Skin/Eye Mild Irritant
glasses.
Dilute with excess water and
flush to drain (if local
Disposal Non-Hazardous regulations permit for sugars)
or dispose of as solid chemical
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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